Cas no 1808990-94-4 (N-Cyclopropyl-1,3,5-tria-zin-13C3-2,4,6-triamin)

• Product Name: N-Cyclopropyl-1,3,5-tria-zin-13C3-2,4,6-triamin
• CAS No: 1808990-94-4
• MF: C₆H₁₀N₆
• MW: 169.16176366806
• CID: 4739618
• PubChem ID: 156594824
• Update Time: 2026-02-25

N-Cyclopropyl-1,3,5-tria-zin-13C3-2,4,6-triamin Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-1,3,5-tria-zin-13C3-2,4,6-triamin
• 2-N-cyclopropyl-(2,4,6-13C3)1,3,5-triazine-2,4,6-triamine
• Cyromazine-13C3
• 1808990-94-4
• N2-Cyclopropyl-1,3,5-triazine-2,4,6-triamine-2,4,6-13C3
• DTXSID801204570

• Inchi： 1S/C6H10N6/c7-4-10-5(8)12-6(11-4)9-3-1-2-3/h3H,1-2H2,(H5,7,8,9,10,11,12)/i4+1,5+1,6+1
• InChI Key： LVQDKIWDGQRHTE-VMGGCIAMSA-N
• SMILES： N([13C]1N=[13C](N)N=[13C](N)N=1)C1CC1

Computed Properties

• Exact Mass: 169.10675885g/mol
• Monoisotopic Mass: 169.10675885g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 103

Additional information on N-Cyclopropyl-1,3,5-tria-zin-13C3-2,4,6-triamin

N-Cyclopropyl-1,3,5-triazin-13C3-2,4,6-triamine: A Comprehensive Overview of Its Properties and Applications

N-Cyclopropyl-1,3,5-triazin-13C3-2,4,6-triamine (CAS No. 1808990-94-4) is a specialized 13C-labeled compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and analytical chemistry. This isotopically labeled derivative of 1,3,5-triazine-2,4,6-triamine offers unique advantages in tracer studies, metabolic research, and quantitative analysis due to its stable isotopic composition.

The compound belongs to the triazine family, a class of nitrogen-containing heterocycles that have demonstrated remarkable versatility in various scientific applications. The incorporation of 13C isotopes at three positions in the triazine ring makes this compound particularly valuable for mass spectrometry and NMR spectroscopy applications, where isotopic labeling is crucial for accurate tracking and quantification.

Recent advancements in isotope-labeled compounds have made N-Cyclopropyl-1,3,5-triazin-13C3-2,4,6-triamine increasingly relevant in drug discovery pipelines. Pharmaceutical researchers are particularly interested in how this compound can be used to study drug metabolism and pharmacokinetics, addressing one of the most searched questions in medicinal chemistry: "How can we better understand drug distribution and breakdown in biological systems?"

In the agrochemical sector, the cyclopropyl-triazine structure has shown potential as a building block for novel crop protection agents. With growing global concerns about sustainable agriculture and food security—topics frequently searched in connection with agricultural chemistry—this compound's role in developing more efficient and environmentally friendly pesticides is being actively investigated.

The analytical applications of N-Cyclopropyl-1,3,5-triazin-13C3-2,4,6-triamine are equally impressive. As laboratories increasingly adopt high-resolution mass spectrometry techniques (a trending topic in analytical science), the demand for reliable internal standards and quantitative references has surged. This compound serves as an excellent candidate for such applications due to its distinctive isotopic pattern and chemical stability.

From a synthetic chemistry perspective, the 13C-labeled triazine core presents interesting challenges and opportunities. Chemists searching for "innovative synthetic routes to labeled heterocycles" will find this compound's preparation methodology noteworthy. The incorporation of the cyclopropyl moiety adds another dimension to the molecule's reactivity profile, making it a valuable intermediate for further chemical transformations.

The market for isotopically labeled compounds like N-Cyclopropyl-1,3,5-triazin-13C3-2,4,6-triamine has seen steady growth, driven by increasing R&D expenditures in pharmaceutical and agrochemical industries. Market analysts frequently search for "trends in labeled compound demand," and current data suggests this sector will continue expanding as analytical techniques become more sophisticated and regulatory requirements more stringent.

Quality control aspects of N-Cyclopropyl-1,3,5-triazin-13C3-2,4,6-triamine are crucial, given its applications in sensitive analytical methods. The compound's isotopic purity and chemical stability are key parameters that researchers evaluate—topics that frequently appear in scientific literature searches related to labeled compounds.

Environmental fate studies represent another important application area for this compound. With growing interest in "green chemistry" and "sustainable chemical design," researchers are examining how 13C-labeled versions of compounds can help track environmental degradation pathways more accurately than conventional methods.

The future prospects for N-Cyclopropyl-1,3,5-triazin-13C3-2,4,6-triamine appear bright, particularly as new applications emerge in proteomics and metabolomics—two rapidly growing fields that consistently rank among the most searched topics in life sciences. The compound's unique combination of structural features and isotopic labeling positions it well to contribute to advancements in these areas.

In conclusion, N-Cyclopropyl-1,3,5-triazin-13C3-2,4,6-triamine (CAS No. 1808990-94-4) represents a valuable tool for researchers across multiple disciplines. Its applications in drug development, agricultural chemistry, and analytical science address many of the current challenges and hot topics in these fields, making it a compound of significant scientific and commercial interest.